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Compound of Interest

Compound Name: Heptanedinitrile

Cat. No.: B1346978 Get Quote

Pimelonitrile (PMN), a dinitrile with the chemical formula N≡C-(CH₂)₅-C≡N, is emerging as a

promising solvent for specialized applications in the field of electrochemistry, particularly in the

development of high-voltage lithium-ion batteries. Its unique molecular structure and

physicochemical properties offer advantages over traditional carbonate-based electrolytes,

paving the way for next-generation energy storage solutions with enhanced performance and

stability. This document provides detailed application notes and protocols based on published

research to guide researchers and professionals in the drug development and chemical

sciences in utilizing pimelonitrile as a solvent in their experimental work.

Physicochemical Properties
Pimelonitrile is a colorless to light yellow liquid at room temperature.[1] Its linear structure,

featuring two electron-withdrawing cyano groups, contributes to a high boiling point and a

significant dielectric constant, making it an effective solvent for lithium salts.

Property Value Reference

Chemical Formula C₇H₁₀N₂ [1]

Molecular Weight 122.17 g/mol [1]

Appearance
Colorless to Light yellow clear

liquid
[1]

Purity >98.0% (GC)
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Application in High-Voltage Lithium-Ion Batteries
The primary application of pimelonitrile as a solvent is in the formulation of electrolytes for high-

voltage lithium-ion batteries. Research has demonstrated its suitability in single, binary (mixed

with ethylene carbonate, EC), and ternary (mixed with EC and dimethyl carbonate, DMC)

electrolyte solutions.[2] These formulations are particularly relevant for cathode materials that

operate at high voltages, such as LiMn₁.₅Ni₀.₅O₄ (LOMN), which has a charging potential of 4.7

V versus Li/Li⁺.

Key Performance Data
The performance of pimelonitrile-based electrolytes is influenced by the composition of the

electrolyte solution and the type of lithium salt used. The following tables summarize key

quantitative data from studies investigating pimelonitrile in comparison to other aliphatic

dinitriles.

Table 1: Conductivity and Viscosity of Dinitrile-Based Electrolytes[2]

Dinitrile Solvent (n
in N≡C-(CH₂)n-C≡N)

Salt (1M)
Conductivity
(mS/cm at 20°C)

Viscosity (cP at
20°C)

Adiponitrile (n=4) LiTFSI 7.2 7.7

Pimelonitrile (n=5) LiTFSI 5.8 9.2

Suberonitrile (n=6) LiTFSI 4.5 11.1

Sebaconitrile (n=8) LiTFSI 2.9 15.4

Adiponitrile (n=4) LiBF₄ 5.2 10.3

Pimelonitrile (n=5) LiBF₄ 4.1 12.5

Suberonitrile (n=6) LiBF₄ 3.2 15.2

Sebaconitrile (n=8) LiBF₄ 2.1 20.1

Table 2: Electrochemical Performance of Ternary Electrolytes in Li/LiMn₁.₅Ni₀.₅O₄ Half-Cells[2]
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Dinitrile in Ternary
Solution
(EC:DMC:Dinitrile
1:1:2 by vol)

Salt System
Initial Discharge
Capacity (mAh/g)

Capacity Retention
after 50 Cycles (%)

Adiponitrile
1M LiBF₄ + 0.1M

LiBOB
~125 ~90%

Pimelonitrile
1M LiBF₄ + 0.1M

LiBOB
~125 ~88%

Suberonitrile
1M LiBF₄ + 0.1M

LiBOB
~125 ~80%

Sebaconitrile
1M LiBF₄ + 0.1M

LiBOB
~125 ~75%

Experimental Protocols
The following protocols are based on the methodologies described for the evaluation of

dinitrile-based electrolytes in high-voltage lithium-ion batteries.[2]

Preparation of Pimelonitrile-Based Electrolytes
Objective: To prepare single, binary, and ternary electrolyte solutions using pimelonitrile as a

solvent for electrochemical testing.

Materials:

Pimelonitrile (PMN, >98.0%)

Ethylene carbonate (EC, battery grade)

Dimethyl carbonate (DMC, battery grade)

Lithium tetrafluoroborate (LiBF₄, battery grade)

Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI, battery grade)
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Lithium bis(oxalate)borate (LiBOB, battery grade)

Argon-filled glovebox

Magnetic stirrer and stir bars

Volumetric flasks and pipettes

Procedure:

All materials and equipment must be handled inside an argon-filled glovebox with H₂O and

O₂ levels below 0.5 ppm.

For a 1M LiBF₄ in PMN single electrolyte: a. Calculate the required mass of LiBF₄ for the

desired volume of solution. b. In a volumetric flask, dissolve the calculated mass of LiBF₄ in

a portion of pimelonitrile. c. Once fully dissolved, add pimelonitrile to the final volume and stir

for several hours to ensure homogeneity.

For a 1M LiBF₄ in EC:PMN (1:1 by vol) binary electrolyte: a. Prepare a 1:1 volumetric

mixture of ethylene carbonate and pimelonitrile. b. Dissolve the calculated mass of LiBF₄ in

the solvent mixture as described in step 2.

For a 1M LiBF₄ + 0.1M LiBOB in EC:DMC:PMN (1:1:2 by vol) ternary electrolyte: a. Prepare

a 1:1:2 volumetric mixture of ethylene carbonate, dimethyl carbonate, and pimelonitrile. b.

Sequentially dissolve the calculated masses of LiBF₄ and LiBOB in the solvent mixture.

Ensure the first salt is fully dissolved before adding the second. Stir overnight to ensure

complete dissolution and homogeneity.

Electrochemical Cell Assembly and Testing
Objective: To evaluate the electrochemical performance of pimelonitrile-based electrolytes in a

Li/LiMn₁.₅Ni₀.₅O₄ half-cell configuration.

Materials:

Prepared pimelonitrile-based electrolyte

LiMn₁.₅Ni₀.₅O₄ cathode material

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lithium metal foil (anode)

Celgard separator

2032-type coin cell components (casings, spacers, springs)

Coin cell crimper

Battery cycler

Procedure:

Inside an argon-filled glovebox, prepare the cathode by coating a slurry of LiMn₁.₅Ni₀.₅O₄,

conductive carbon, and a binder onto an aluminum current collector. Dry and punch into

circular electrodes.

Punch circular electrodes from the lithium metal foil to be used as the counter electrode.

Cut circular separators from the Celgard sheet.

Assemble the 2032-type coin cell in the following order: negative casing, lithium anode,

separator, a few drops of the pimelonitrile-based electrolyte, cathode, spacer, spring, and

positive casing.

Crimp the coin cell to ensure a hermetic seal.

Remove the assembled cell from the glovebox and allow it to rest for several hours before

testing.

Perform electrochemical cycling using a battery cycler. A typical protocol would involve

charging the cell to 4.9 V and discharging it to 3.5 V at a constant current rate (e.g., C/10 for

initial cycles, followed by C/5 or C/2 for rate capability tests) for a specified number of cycles

(e.g., 50 cycles).

Signaling Pathways and Experimental Workflows
The following diagram illustrates the logical workflow for the preparation and evaluation of

pimelonitrile-based electrolytes.
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Caption: Workflow for pimelonitrile electrolyte preparation and testing.

The following diagram illustrates the composition of the different electrolyte systems

investigated.
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Caption: Pimelonitrile-based electrolyte compositions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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